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Compound of Interest

Compound Name: 9-Methylnonacosane

Cat. No.: B15443250

Audience: Researchers, scientists, and drug development professionals.

Introduction

9-Methylnonacosane (C30H62) is a branched-chain alkane that has been identified as a
component of the cuticular hydrocarbons of various insect species.[1] These hydrocarbons play
a crucial role in chemical communication, acting as pheromones or kairomones that mediate
behaviors such as mating and aggregation. The accurate identification and quantification of 9-
Methylnonacosane are therefore essential for research in chemical ecology, entomology, and
the development of novel pest management strategies.

This document provides detailed application notes and protocols for the analytical identification
and quantification of 9-Methylnonacosane using Gas Chromatography-Mass Spectrometry
(GC-MS). While specific performance data for 9-Methylnonacosane is not widely available,
the methodologies presented here are based on established protocols for the analysis of long-
chain and branched alkanes and provide a robust framework for method development and
validation.[2][3][4][5]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 9-Methylnonacosane is provided in
the table below.
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Property Value Reference

Molecular Formula C30H62 --INVALID-LINK--

Molecular Weight 422.8 g/mol --INVALID-LINK--

IUPAC Name 9-methylnonacosane --INVALID-LINK--

CAS Number 65820-59-9 --INVALID-LINK--

Boiling Point (Predicted) 448.8 +9.0 °C Not available in search results
Melting Point (Predicted) 65.5+5.0°C Not available in search results

Kovats Retention Index
2935 --INVALID-LINK--
(Standard non-polar)

Experimental Protocols
Sample Preparation: Solid-Liquid Extraction (SLE)

This protocol is suitable for the extraction of cuticular hydrocarbons from insect samples.
Materials:

¢ Insect samples (fresh or frozen)

e Hexane (HPLC grade)

e Anhydrous sodium sulfate

e Glass vials with PTFE-lined caps

o Vortex mixer

e Centrifuge

o Pasteur pipettes

Procedure:
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e Place a known weight of the insect sample (e.g., a single insect or a pooled sample) into a
glass vial.

» Add a sufficient volume of hexane to completely submerge the sample (e.g., 1-2 mL).
» Vortex the sample for 2 minutes to extract the cuticular lipids.
o Carefully remove the insect sample from the vial.

e Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any
residual water.

o Transfer the dried hexane extract to a clean vial using a Pasteur pipette.
» Concentrate the extract under a gentle stream of nitrogen if necessary.

e The sample is now ready for GC-MS analysis.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

Instrumentation:
e Gas chromatograph equipped with a mass selective detector (MSD).

o Capillary column: A non-polar column such as a 30 m x 0.25 mm ID x 0.25 pum film thickness
HP-5MS or equivalent is recommended for the separation of long-chain hydrocarbons.[5]

GC-MS Parameters:
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Parameter Recommended Setting
GC Inlet

Injection Mode Splitless

Inlet Temperature 280 °C

Injection Volume 1L

Oven Temperature Program

Initial Temperature

60 °C, hold for 2 min

Ramp 1 20 °C/min to 220 °C

Ramp 2 3 °C/min to 310 °C, hold for 20 min
Carrier Gas

Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Mass Spectrometer

lonization Mode

Electron lonization (EI)

lonization Energy 70 eV
Mass Range m/z 50-550
Source Temperature 230 °C
Quadrupole Temperature 150 °C
Solvent Delay 5 min

Data Acquisition and Analysis:
e Acquire data in full scan mode to obtain mass spectra for compound identification.

« |dentification of 9-Methylnonacosane can be confirmed by comparing the acquired mass
spectrum with a reference spectrum from a spectral library (e.g., NIST).
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e The retention time of the analyte should be compared with that of an analytical standard if

available.

» For quantification, operate the mass spectrometer in Selected lon Monitoring (SIM) mode to

enhance sensitivity and selectivity. Characteristic fragment ions for long-chain branched

alkanes should be monitored.

Quantitative Data

The following table provides representative performance data for the analysis of long-chain

alkanes by GC-MS. These values should be considered as a starting point for the validation of

a method for 9-Methylnonacosane.

Parameter Expected Range Reference
Linearity (R?) >0.99 [5]
Limit of Detection (LOD) 0.1- 10 ng/mL [6]

Limit of Quantification (LOQ) 0.5-30 ng/mL

[6]

Accuracy (% Recovery) 80 - 120% [4]
Precision (% RSD) <15% [4]
Visualizations
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Caption: Experimental workflow for 9-Methylnonacosane analysis.
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Caption: General principle of insect chemical communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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